1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 1-cyclopentyl-2-pyrrolidin-2-ylpropan-1-one
• InChI: InChI=1S/C12H21NO/c1-9(11-7-4-8-13-11)12(14)10-5-2-3-6-10/h9-11,13H,2-8H2,1H3
• InChI Key: CFXKSLSJCMQBBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCN1)C(=O)C2CCCC2

Description

1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one is a synthetic organic compound featuring a propan-1-one core substituted with a cyclopentyl group and a pyrrolidin-2-yl moiety. This specific molecular architecture, which integrates a ketone with nitrogen-containing heterocycles, is of significant interest in advanced chemical research and pharmaceutical development. Compounds with pyrrolidine scaffolds are widely investigated as key building blocks in medicinal chemistry and as precursors in the synthesis of biologically active molecules . The structural elements present in this molecule—the cyclopentyl ring and the pyrrolidine group—are commonly found in compounds studied for their potential as enzyme inhibitors or receptor modulators . Researchers value this ketone for its potential application in exploring new therapeutic pathways and its utility in complex multi-step synthetic processes. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Direct Acylation of Pyrrolidine with Cyclopentyl Ketone Derivatives

One common approach involves the acylation of pyrrolidine or its derivatives with cyclopentyl-containing acyl chlorides or ketones.

• Procedure: Pyrrolidine is reacted with cyclopentyl-substituted acyl chlorides in the presence of a base such as triethylamine and a catalyst like 4-dimethylaminopyridine (DMAP) in an anhydrous solvent (e.g., dichloromethane) under nitrogen atmosphere.
• Conditions: Stirring at room temperature or slightly elevated temperatures (~25-40 °C) for several hours.
• Workup: The reaction mixture is diluted with ethyl acetate, washed sequentially with water, acid (e.g., 1 M HCl), saturated sodium bicarbonate, and brine to remove impurities.
• Purification: The crude product is purified by flash column chromatography on silica gel using petroleum ether/ethyl acetate mixtures.
• Yield: Typically around 70% for related ketone-amide products.

This method is supported by analogous synthesis of related pyrrolidine ketones such as 2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one.

Cyclopentylamine Condensation with α-Ketoesters or α-Haloketones

Another route involves condensation of cyclopentylamine with α-ketoesters or α-haloketones followed by reductive amination or nucleophilic substitution to introduce the pyrrolidin-2-yl group.

• Example: Cyclopentylamine reacts with an α-ketoester under reflux in ethanol to form an intermediate imine or amide.
• Subsequent step: Treatment with pyrrolidine or pyrrolidin-2-yl nucleophiles under basic or catalytic conditions to substitute or add at the α-position.
• Purification: Silica gel chromatography after aqueous workup.
• Advantages: Allows for stereochemical control by choosing chiral amines or catalysts.

This approach is analogous to methods used to prepare related substituted propanones with nitrogen heterocycles.

Palladium-Catalyzed Cross-Coupling and Cyclization

Advanced synthetic methods employ palladium-catalyzed amination or cyclization reactions to construct the pyrrolidinyl-substituted ketone.

• Method: Using a bromo- or iodo-substituted cyclopentyl ketone intermediate, palladium catalysts such as Pd2(dba)3 with ligands like XantPhos and bases (t-BuONa) promote coupling with pyrrolidine or pyrrolidin-2-yl amines.
• Conditions: Heating at 80-110 °C under nitrogen for 12 hours.
• Outcome: Formation of the C-N bond linking the pyrrolidine ring to the ketone side chain.
• Purification: Preparative high-performance liquid chromatography (prep-HPLC) or silica gel chromatography.
• Yield: Moderate to high, depending on substrate and catalyst efficiency.

This method is inspired by palladium-catalyzed amination protocols reported for related nitrogen heterocycle functionalization.

Asymmetric Synthesis via Chiral Pyrrolidine Precursors

For enantioselective synthesis, chiral pyrrolidine derivatives are utilized:

• Starting materials: Chiral pyrrolidine analogs such as (2S)-(1-methoxy-1-methylethyl)pyrrolidine.
• Reactions: Cyclopentyl ketone derivatives are reacted with these chiral amines under controlled conditions to yield enantiomerically enriched 1-cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one.
• Advantages: Provides stereochemical control crucial for biological activity.
• References: Detailed asymmetric cyclopentannulation and pyrrolidine functionalization studies.

Data Table: Summary of Preparation Methods

Method No.	Reaction Type	Key Reagents/Conditions	Purification Method	Yield Range (%)	Notes
1	Direct Acylation	Pyrrolidine, cyclopentyl acyl chloride, DMAP, Et3N	Flash chromatography	~70	Straightforward, moderate yield
2	Condensation & Nucleophilic Substitution	Cyclopentylamine, α-ketoester, pyrrolidine, EtOH reflux	Silica gel chromatography	50-75	Allows stereocontrol
3	Pd-Catalyzed Cross-Coupling	Pd2(dba)3, XantPhos, t-BuONa, bromo-ketone, pyrrolidine	Prep-HPLC or chromatography	60-85	Efficient C-N bond formation
4	Asymmetric Synthesis	Chiral pyrrolidine, cyclopentyl ketone derivatives	Chromatography	Variable	Enantiomerically enriched product

Research Findings and Analytical Characterization

• NMR Spectroscopy: ^1H and ^13C NMR confirm the formation of the ketone and pyrrolidine moieties, with characteristic signals for cyclopentyl protons, α-protons adjacent to the ketone, and pyrrolidine ring protons.
• Mass Spectrometry: High-resolution mass spectrometry (HRMS) validates the molecular formula with accurate mass matching theoretical values.
• Infrared Spectroscopy: IR spectra show strong C=O stretching bands around 1610-1700 cm^-1 consistent with ketone functionality.
• Purity Assessment: Chromatographic techniques including prep-HPLC and flash chromatography ensure >95% purity of the final compound.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can yield alcohol derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopentyl ketones, while reduction can produce cyclopentyl alcohols .

Scientific Research Applications

1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It may be used in the production of fine chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. Detailed studies on its binding affinity and selectivity are essential for understanding its effects at the molecular level .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Notable Properties/Applications	Evidence Source
1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one	C₁₂H₂₁NO	Cyclopentyl, pyrrolidin-2-yl	195.30	Limited data; structural intermediate?
α-PVP	C₁₅H₂₁NO	Phenyl, pyrrolidin-1-yl	231.33	Psychostimulant; DAT/NET inhibitor
2-Methyl-1-(pyrrolidin-2-yl)propan-1-one	C₉H₁₅NO	Methyl, pyrrolidin-2-yl	153.22	Intermediate in heterocyclic synthesis
2-(4-Isobutylphenyl)-1-(piperidin-1-yl)propan-1-one	C₁₈H₂₅NO	Isobutylphenyl, piperidin-1-yl	277.40	Ibuprofen hybrid; anti-inflammatory

Key Findings and Implications

• Phenyl or aryl substituents (e.g., α-PVP) favor psychoactivity via aromatic interactions with CNS targets .
• Backbone Length: Longer chains (e.g., pentanone in α-PVP) correlate with increased psychostimulant potency, whereas shorter chains (propanone/ethanone) may favor metabolic stability .
• Heterocycle Choice : Piperidine analogs exhibit distinct binding profiles compared to pyrrolidine derivatives due to conformational flexibility and electronic effects .

Biological Activity

1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one, often referred to in research as a novel compound, has garnered attention for its potential biological activities. This compound belongs to a class of chemicals known for their interactions with various biological targets, which may have implications in pharmacology and medicinal chemistry.

Molecular Formula: C12H21NO
Molecular Weight: 195.31 g/mol
IUPAC Name: 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one
Canonical SMILES: CC(CC1CCCC1)C(=O)N1CCCCC1
InChI Key: XXXXXX (specific key not provided in sources)

The biological activity of 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one is primarily attributed to its interaction with neurotransmitter systems. Research indicates that compounds with similar structures can act as modulators of the central nervous system, potentially influencing dopamine and serotonin pathways. The compound's ability to bind to specific receptors may lead to therapeutic effects in conditions such as anxiety, depression, and addiction.

Biological Activity Overview

Recent studies have explored the compound's effects on various biological systems:

Neuropharmacological Effects

Research has shown that analogs of this compound can exhibit significant neuropharmacological effects. For instance, compounds related to 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one have been evaluated for their ability to modulate GPR88, a receptor implicated in mood regulation and addiction behaviors .

Antidepressant Properties

In animal models, administration of similar compounds has resulted in reduced depressive-like behaviors, suggesting potential antidepressant properties. These findings are supported by behavioral assays that measure locomotor activity and sucrose preference, indicating alterations in mood states .

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Study on Substance Use Disorders : A study evaluated the effects of a related compound on alcohol consumption in rats. The results indicated a dose-dependent reduction in alcohol intake without affecting general locomotor activity, suggesting a selective action on addiction pathways .
• Cognitive Function Assessment : Another investigation assessed cognitive function following administration of the compound in a rodent model. Improvements were observed in memory tasks, indicating potential neuroprotective effects .

Safety and Toxicity

Toxicological assessments are crucial for understanding the safety profile of 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one. Preliminary studies suggest that it exhibits low toxicity in vitro, with IC50 values indicating minimal cytotoxicity in human cell lines . However, comprehensive long-term studies are necessary to fully elucidate its safety profile.

Summary of Biological Activity

Activity Type	Description	Reference
Neuropharmacological	Modulation of GPR88; potential antidepressant effects	,
Substance Use Disorders	Reduced alcohol consumption in animal models
Cognitive Function	Improved memory tasks in rodent models
Safety Profile	Low cytotoxicity observed; further studies needed

Q & A

Q. What are the recommended synthetic routes for 1-cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one, and how can reaction conditions be optimized?

Methodology :

• Key steps :
  • Cyclopentyl ketone formation : Use Friedel-Crafts acylation to introduce the cyclopentyl group via AlCl₃-catalyzed reaction of cyclopentane derivatives with propanoyl chloride .
  • Pyrrolidine substitution : Employ nucleophilic substitution or reductive amination to attach the pyrrolidin-2-yl group. For stereochemical control, use chiral auxiliaries or asymmetric catalysis .
• Optimization :
  • Monitor reaction progress via HPLC (C18 column, acetonitrile/water mobile phase) .
  • Adjust temperature (e.g., 60–80°C) and solvent polarity (e.g., THF vs. DMF) to enhance yield .

Q. How can the stereochemistry of 1-cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one be resolved experimentally?

Methodology :

• Chiral chromatography : Use a Chiralpak IA column with hexane/isopropanol (95:5) to separate enantiomers .
• X-ray crystallography : Co-crystallize with a resolving agent (e.g., tartaric acid derivatives) and analyze diffraction patterns to confirm absolute configuration .
• NMR spectroscopy : Apply NOESY or COSY to detect spatial proximity of protons in the pyrrolidine and cyclopentyl groups .

Q. What analytical techniques are most effective for characterizing purity and stability?

Methodology :

• Purity assessment :
  • GC-MS (electron ionization mode) to detect volatile impurities .
  • HPLC-UV at 254 nm for non-volatile byproducts .
• Stability testing :
  • Store under inert gas (N₂/Ar) at –20°C to prevent oxidation. Monitor degradation via accelerated stability studies (40°C/75% RH for 4 weeks) .

Advanced Research Questions

Q. How do structural modifications (e.g., substituents on pyrrolidine) influence the compound’s reactivity in catalytic applications?

Methodology :

• Computational modeling : Perform DFT calculations (B3LYP/6-31G*) to compare energy barriers for reactions involving substituted pyrrolidine derivatives .
• Kinetic studies : Use stopped-flow spectroscopy to measure reaction rates with substituents (e.g., electron-withdrawing groups on pyrrolidine) .
• Data contradiction note :
  • Evidence from similar compounds suggests steric hindrance from bulky substituents reduces catalytic activity, while electron-deficient groups enhance electrophilicity .

Q. What mechanistic insights can be gained from studying the compound’s metabolic pathways in vitro?

Methodology :

• Microsomal assays : Incubate with human liver microsomes (HLMs) and NADPH, then analyze metabolites via LC-QTOF-MS (positive ion mode) .
• Isotope labeling : Synthesize deuterated analogs (e.g., ²H at the cyclopentyl group) to track metabolic transformations .
• Key finding :
  • Pyrrolidine rings are prone to oxidative cleavage (CYP3A4-mediated), producing imine intermediates .

Q. How can the compound’s binding affinity to neurological targets (e.g., NMDA receptors) be quantified?

Methodology :

• Surface plasmon resonance (SPR) : Immobilize receptor proteins on a sensor chip and measure real-time binding kinetics (ka/kd) .
• Radioligand displacement assays : Compete with [³H]MK-801 for NMDA receptor sites; calculate IC₅₀ using nonlinear regression .
• Data contradiction note :
  • Structural analogs show conflicting binding modes due to protonation state variations in the pyrrolidine nitrogen .